Cas no 858184-47-1 (1-Pentanone,2-amino-2-ethyl-1-phenyl-)

1-Pentanone,2-amino-2-ethyl-1-phenyl- structure
858184-47-1 structure
Product name:1-Pentanone,2-amino-2-ethyl-1-phenyl-
CAS No:858184-47-1
MF:C13H19NO
MW:205.296063661575
CID:717881
PubChem ID:70444356

1-Pentanone,2-amino-2-ethyl-1-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 1-Pentanone,2-amino-2-ethyl-1-phenyl-
    • 858184-47-1
    • 2-amino-2-ethyl-1-phenylpentan-1-one
    • Inchi: InChI=1S/C13H19NO/c1-3-10-13(14,4-2)12(15)11-8-6-5-7-9-11/h5-9H,3-4,10,14H2,1-2H3
    • InChI Key: OMZSKMQEWCFQEG-UHFFFAOYSA-N
    • SMILES: CCCC(CC)(C(=O)C1=CC=CC=C1)N

Computed Properties

  • Exact Mass: 205.147
  • Monoisotopic Mass: 205.147
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 5
  • Complexity: 209
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 43.1A^2
  • XLogP3: 2.7

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